Cas no 91027-04-2 (1H-Pyrazole,3-(ethoxymethyl)-1,5-dimethyl-)
91027-04-2 structure
Product name:1H-Pyrazole,3-(ethoxymethyl)-1,5-dimethyl-
1H-Pyrazole,3-(ethoxymethyl)-1,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole,3-(ethoxymethyl)-1,5-dimethyl-
- 91027-04-2
- 3-(Ethoxymethyl)-1,5-dimethyl-1H-pyrazole
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- Inchi： InChI=1S/C8H14N2O/c1-4-11-6-8-5-7(2)10(3)9-8/h5H,4,6H2,1-3H3
- InChI Key： WAALZNYPHKRFJF-UHFFFAOYSA-N
- SMILES： CCOCC1=NN(C(=C1)C)C
Computed Properties
- Exact Mass: 154.111
- Monoisotopic Mass: 154.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 27A^2
1H-Pyrazole,3-(ethoxymethyl)-1,5-dimethyl- Related Literature
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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2. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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